Cas no 2413877-12-8 (tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate)

• Product Name: tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate
• CAS No: 2413877-12-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5675426
• PubChem ID: 165770077
• Update Time: 2025-07-08

tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate
• EN300-26665265
• 2413877-12-8

• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(19)16-10-6-8-4-5-12(18)15-9(8)7-11(10)17/h6-7,17H,4-5H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key： YWUOZKZNYBTSHL-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC2=C(C=1)CCC(N2)=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate (CAS: 2413877-12-8)

The compound tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate (CAS: 2413877-12-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and purity. These advancements are critical for ensuring the reproducibility of research findings and facilitating further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. For instance, the compound has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate the compound's mode of action and optimize its potency.

Additionally, recent research has explored the compound's potential as a scaffold for the development of novel therapeutics. Structural modifications of tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate have been investigated to enhance its pharmacokinetic properties, such as solubility and metabolic stability. These efforts are expected to pave the way for the development of more effective and safer drug candidates.

In conclusion, tert-butyl N-(7-hydroxy-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate (CAS: 2413877-12-8) represents a promising compound with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological mechanisms, and exploring its applications in drug development. The findings summarized in this briefing underscore the importance of continued investigation into this compound and its derivatives.